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Abstract

This technical guide provides a comprehensive overview of ammonium cobalt(ll) phosphate
monohydrate (NHsCoPOa4-H20), a compound of significant interest in materials science and
catalysis. This document details its chemical and physical properties, provides in-depth
experimental protocols for its synthesis, and summarizes key quantitative data. Its crystal
structure and various synthesis pathways are visually represented to facilitate a deeper
understanding of this versatile inorganic compound.

Introduction

Ammonium cobalt(ll) phosphate monohydrate is an inorganic compound that has garnered
considerable attention for its applications in various fields, including as an electrode material in
energy storage devices and as a catalyst.[1] Its layered crystal structure is a key feature that
contributes to its interesting electrochemical properties.[1][2] This guide serves as a technical
resource for researchers, providing detailed information on its synthesis and characterization.

Chemical and Physical Properties

Ammonium cobalt(ll) phosphate monohydrate is a pink to purple crystalline powder.[3] Its
fundamental properties are summarized in the table below.
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Property Value Reference
Chemical Formula NH4CoPOa4-H20 or CoHsNOsP  [4][5][6][7]
CAS Number 16827-96-6 [4][6][7]
Molecular Weight 189.96 g/mol [4161[7]
Appearance Pink to purple crystals or 3]

powder
Crystal System Orthorhombic [1][2]
Space Group Pmn21 [2][8]

Synthesis Methodologies

The synthesis of ammonium cobalt(ll) phosphate monohydrate can be achieved through
several methods, with solution-based precipitation being the most common. The choice of
synthesis route can influence the morphology and, consequently, the material's properties.

Experimental Protocol: Solution-Based Precipitation

This method involves the reaction of a soluble cobalt(ll) salt with a phosphate source in the
presence of ammonium ions at a controlled temperature and pH.

Materials:

Cobalt(ll) chloride hexahydrate (CoClz-6H20) or Cobalt(ll) nitrate hexahydrate
(Co(NO3)2:6H20)

Diammonium hydrogen phosphate ((NH4)2HPO4) or Ammonium dihydrogen phosphate
(NH4aH2PO4)

Ammonium hydroxide (NH4OH) solution (for pH adjustment)

Deionized water

Procedure:
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e Prepare an aqueous solution of the cobalt(ll) salt (e.g., 0.1 M CoClz2).

e Prepare a separate agueous solution of the ammonium phosphate salt (e.g., 0.1 M
(NH4)2HPOa).

¢ Slowly add the ammonium phosphate solution to the cobalt salt solution under constant
stirring.

e Adjust the pH of the mixture to a range of 5.0 to 9.5 using ammonium hydroxide.[1]

» Maintain the reaction temperature between 40°C and 60°C to favor the formation of the
monohydrate form. Temperatures around 20°C tend to yield the hexahydrate.[1][9]

» Allow the precipitate to age in the solution for a defined period (e.g., 1-2 hours) to ensure
complete reaction and crystallization.

o Separate the resulting pink-purple precipitate by filtration (e.g., using a Blichner funnel).

o Wash the precipitate several times with deionized water to remove any unreacted precursors
and byproducts.

e Dry the final product in an oven at a moderate temperature (e.g., 60-80°C) for several hours.

Alternative Synthesis Routes

Other reported methods for synthesizing ammonium cobalt(ll) phosphate monohydrate

include:

o Hydrothermal Synthesis: This method involves carrying out the precipitation reaction in a
sealed vessel (autoclave) at elevated temperatures. This can promote the formation of highly
crystalline materials.[1]

o Wet Milling: A mechanical approach where precursors such as Co(OH)z2 and NH4H2POa are
milled in a bead mill. This process can produce platelets of the material.

e Corrosion-Induced Synthesis: A method where nanoplates of NHsCoPOa4-H20 are grown
directly on a cobalt foil through a chemical corrosion process.[5]
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Structural and Characterization Data

The crystal structure of ammonium cobalt(ll) phosphate monohydrate belongs to the
dittmarite group of minerals.[1] It possesses a layered structure composed of interconnected
Co0a4 and POa tetrahedra.[1] The ammonium ions (NHa*) and water molecules reside in the
interlayer spaces, held by hydrogen bonds.[1][10]

Parameter Description
Crystal System Orthorhombic
Space Group Pmn2:

Layered, with alternating cobalt-phosphate
Structure sheets and layers of ammonium ions and water

molecules.

o Cobalt(ll) ions are tetrahedrally coordinated by
Coordination
oxygen atoms.

Characterization of the synthesized material is crucial to confirm its phase purity, crystallinity,
and morphology. Common techniques include:

o X-ray Diffraction (XRD): Used to identify the crystalline phase and determine the lattice
parameters. The diffraction peaks for NHaCoPOa4-H20 can be indexed to the orthorhombic
phase (JCPDS No. 21-0739).[2]

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify functional groups. Characteristic
absorption bands for O-H stretching (from water), N-H stretching (from ammonium), and P-O
stretching (from phosphate) are expected.

e Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the
synthesized powder. The morphology can vary from nanoplates to microflowers depending
on the synthesis conditions.[11]

Logical Relationships and Workflows
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The synthesis of ammonium cobalt(ll) phosphate monohydrate involves a series of logical
steps and dependencies, which can be visualized.

Precursor Solutions

Cobalt(ll) Salt Solution Reaction Step Post-Processing
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Adjust pH [ Set Temp
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Ammonium Phosphate Solution

NH4CoPOs-Hz0 Powder

(e.9., (NHa)zHPO: aq))

Click to download full resolution via product page

Caption: Workflow for the solution-based precipitation synthesis of NHsaCoPOa4-H20.

Conclusion

This technical guide has provided a detailed overview of ammonium cobalt(ll) phosphate
monohydrate, with a focus on its chemical formula, properties, and synthesis. The provided
experimental protocol for solution-based precipitation offers a reliable method for its
preparation in a laboratory setting. The characterization data and structural information
presented will be valuable for researchers working with this compound. The versatile synthesis
routes and interesting properties of NHaCoPOa-H20 suggest its continued importance in the
development of new materials for various technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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